Cas no 493044-05-6 (L-Alanine, 1-(phenylsulfonyl)-L-prolyl-3-(4-pyridinyl)-)

• Product name: L-Alanine, 1-(phenylsulfonyl)-L-prolyl-3-(4-pyridinyl)-
• CAS No: 493044-05-6
• MF: C₁₉H₂₁N₃O₅S
• MW: 403.45214343071
• CID: 1520027

L-Alanine, 1-(phenylsulfonyl)-L-prolyl-3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, 1-(phenylsulfonyl)-L-prolyl-3-(4-pyridinyl)-
• L-Alanine, 1-(phenylsulfonyl)-L-prolyl-3-(4-pyridinyl)- (9CI)

• Inchi： 1S/C19H21N3O5S/c23-18(21-16(19(24)25)13-14-8-10-20-11-9-14)17-7-4-12-22(17)28(26,27)15-5-2-1-3-6-15/h1-3,5-6,8-11,16-17H,4,7,12-13H2,(H,21,23)(H,24,25)/t16-,17-/m0/s1
• InChI Key： QVARDZSDDJPSPJ-IRXDYDNUSA-N
• SMILES： C(O)(=O)[C@H](CC1C=CN=CC=1)NC(=O)[C@@H]1CCCN1S(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 403.12033

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• PSA: 116.67
• pka: 3.11±0.10(Predicted)